Cas no 15443-37-5 (1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro-)

1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro- structure
15443-37-5 structure
Product Name:1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro-
CAS No:15443-37-5
MF:C10H10O
MW:146.185802936554
CID:232238
PubChem ID:139937
Update Time:2025-04-19

1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro-
    • AC1L3FWJ
    • Octahydro-1,2,4-metheno-3H-cyclobuta [cd] pentalen-3-one
    • Octahydro-1,2,4-metheno-3H-cyclobuta(cd)pentalen-3-one
    • octahydro-3H-1,2,4-(methanetriyl)cyclobuta[cd]pentalen-3-one
    • 1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one, octahydro-
    • KIOXQCAVQTVNCR-UHFFFAOYSA-N
    • 15443-37-5
    • DTXSID50934987
    • pentacyclo[5.3.0.02,5.03,9.04,8]decan-10-one
    • Pentacyclo[5.3.0.0(2,5).0(3,9).0(4,8)]decan-6-one
    • 1,3-Bishomocubanone
    • pentacyclo[5.3.0.02,5.03,9.04,8]decan-6-one
    • 15584-52-8
    • Inchi: 1S/C10H10O/c11-10-7-3-1-2-4-5(3)9(10)8(4)6(2)7/h2-9H,1H2
    • InChI Key: KIOXQCAVQTVNCR-UHFFFAOYSA-N
    • SMILES: O=C1C2C3CC4C2C2C1C3C24

Computed Properties

  • Exact Mass: 146.0732
  • Monoisotopic Mass: 146.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.491g/cm3
  • Boiling Point: 281.8ºC at 760mmHg
  • Flash Point: 116.7ºC
  • Refractive Index: 1.714
  • PSA: 17.07
  • LogP: 0.94320

1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro- Related Literature

  • 1. Novel acid-catalysed rearrangement of 4-substituted pentacyclo[5.3.0.02,5.03,9.04,8]decan-6-ones; X-ray molecular structure of 1-phenylpentacyclo[4.4.0.02,10.03,8.05,7]decan-4-one
    Toshio Ogino,Kazuyuki Awano,Yoshimasa Fukazawa J. Chem. Soc. Perkin Trans. 2 1990 1735
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